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Compound of Interest

Compound Name: 5-Bromobenzofuran-3(2H)-one

Cat. No.: B1278996 Get Quote

CAS Number: 54450-20-3

This technical guide provides a comprehensive overview of 5-Bromobenzofuran-3(2H)-one, a

key heterocyclic intermediate in synthetic and medicinal chemistry. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and potential applications.

Chemical and Physical Properties
5-Bromobenzofuran-3(2H)-one, also known as 5-Bromocoumaran-3-one, is a solid organic

compound. Its core structure consists of a benzene ring fused to a furanone ring, with a

bromine atom substituted at the 5-position. This structure imparts specific reactivity, making it a

valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 5-Bromobenzofuran-3(2H)-one
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Property Value Reference(s)

CAS Number 54450-20-3 [1][2]

Molecular Formula C₈H₅BrO₂ [1][3]

Molecular Weight 213.03 g/mol [1]

Appearance
Pink to red or orange

crystalline solid/powder
[4]

Melting Point 69 °C [5]

Boiling Point 319.5 °C (Predicted) [5]

Density 1.742 g/cm³ (Predicted)

Solubility
Soluble in most organic

solvents; insoluble in water.
[4]

Storage
2-8°C, sealed in a dry

environment.
[1]

Table 2: Spectroscopic Data Identifiers

Spectroscopic Data Identifier/Reference

MDL Number MFCD06738724

InChI Key UXUCDQLDYILHQI-UHFFFAOYSA-N

SMILES O=C1CO/C2=C/C=C(Br)\C=C\12

Synthesis and Reactivity
The synthesis of benzofuran-3(2H)-ones, including the 5-bromo derivative, can be achieved

through several synthetic routes. A common and effective method is the intramolecular Friedel-

Crafts cyclization of the corresponding phenoxyacetic acid or its acid chloride derivative.

General synthetic workflow for 5-Bromobenzofuran-3(2H)-one.
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Experimental Protocol: Synthesis via Intramolecular
Friedel-Crafts Cyclization
The following is a representative protocol for the synthesis of 5-Bromobenzofuran-3(2H)-one
based on established methods for analogous compounds.

Step 1: Synthesis of 2-(4-bromophenoxy)acetic acid

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

bromophenol in an aqueous solution of sodium hydroxide.

To this solution, add a solution of chloroacetic acid.

Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC).

After cooling to room temperature, acidify the reaction mixture with hydrochloric acid to

precipitate the product.

Filter the solid, wash with cold water, and dry to yield 2-(4-bromophenoxy)acetic acid.

Step 2: Synthesis of 2-(4-bromophenoxy)acetyl chloride

In a fume hood, suspend the dried 2-(4-bromophenoxy)acetic acid in a suitable solvent such

as dichloromethane or toluene.

Slowly add thionyl chloride or oxalyl chloride to the suspension at room temperature.

Heat the mixture to reflux for a few hours until the solid dissolves and gas evolution ceases.

Remove the solvent and excess reagent under reduced pressure to obtain the crude 2-(4-

bromophenoxy)acetyl chloride, which can be used directly in the next step.

Step 3: Intramolecular Friedel-Crafts Cyclization to 5-Bromobenzofuran-3(2H)-one

In a dry reaction vessel under an inert atmosphere, dissolve the crude 2-(4-

bromophenoxy)acetyl chloride in a dry, non-polar solvent like dichloromethane or

nitrobenzene.
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Cool the solution in an ice bath and slowly add a Lewis acid catalyst, such as anhydrous

aluminum chloride, in portions.

Allow the reaction mixture to stir at low temperature and then gradually warm to room

temperature. The reaction progress should be monitored by TLC.

Upon completion, quench the reaction by carefully pouring the mixture into ice-cold water.

Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain pure 5-
Bromobenzofuran-3(2H)-one.

Applications in Research and Development
5-Bromobenzofuran-3(2H)-one is a versatile intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical and materials science sectors.[6]

Pharmaceutical and Medicinal Chemistry
The benzofuran-3(2H)-one scaffold is a privileged structure in medicinal chemistry, and its

derivatives have been investigated for a wide range of biological activities. The bromine atom

on the 5-position of the title compound provides a handle for further functionalization through

cross-coupling reactions, allowing for the generation of diverse chemical libraries for drug

discovery.

Derivatives of the benzofuran-3(2H)-one core have been explored as:

Anticancer Agents: Certain brominated benzofuran derivatives have shown cytotoxicity

against various cancer cell lines.[7]

Enzyme Inhibitors: The benzofuranone scaffold has been identified as a core structure for

inhibitors of enzymes such as Death-associated protein kinase-related apoptosis-inducing

kinase-2 (DRAK2) and alkaline phosphatase.[8][9]

Agents for Neurodegenerative Diseases: Some derivatives have been investigated for their

potential in treating Alzheimer's disease by inhibiting beta-amyloid aggregation.[10]
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Role of 5-Bromobenzofuran-3(2H)-one in a drug discovery workflow.

Materials Science
The benzofuran scaffold is also of interest in materials science. Its derivatives have been

explored for applications in organic electronics, such as in the development of organic light-

emitting diodes (OLEDs) and fluorescent probes. The inherent fluorescence of some

benzofuran derivatives makes them suitable for these applications.
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Safety and Handling
5-Bromobenzofuran-3(2H)-one should be handled in a well-ventilated area or fume hood.

Standard personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn. Avoid inhalation of dust and contact with skin and eyes. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
5-Bromobenzofuran-3(2H)-one is a valuable and versatile chemical intermediate with

significant potential in organic synthesis, particularly for the development of new

pharmaceuticals and functional materials. Its straightforward synthesis and the reactivity of the

bromine substituent make it an attractive starting material for the creation of diverse molecular

architectures. Further research into the biological activities of its derivatives is likely to uncover

new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pure.ecnu.edu.cn/en/publications/discovery-of-benzofuran-32h-one-derivatives-as-novel-drak2-inhibi/
https://pure.ecnu.edu.cn/en/publications/discovery-of-benzofuran-32h-one-derivatives-as-novel-drak2-inhibi/
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra07379f
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra07379f
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra07379f
https://pmc.ncbi.nlm.nih.gov/articles/PMC9395670/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9395670/
https://www.benchchem.com/product/b1278996#5-bromobenzofuran-3-2h-one-cas-number-54450-20-3
https://www.benchchem.com/product/b1278996#5-bromobenzofuran-3-2h-one-cas-number-54450-20-3
https://www.benchchem.com/product/b1278996#5-bromobenzofuran-3-2h-one-cas-number-54450-20-3
https://www.benchchem.com/product/b1278996#5-bromobenzofuran-3-2h-one-cas-number-54450-20-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

